Cas no 239466-39-8 ((2E)-2-4-Oxo-1-trityl-3-piperidinylideneacetic Acid Ethyl Ester)

• Product Name: (2E)-2-4-Oxo-1-trityl-3-piperidinylideneacetic Acid Ethyl Ester
• CAS No: 239466-39-8
• MF: C₂₈H₂₇NO₃
• MW: 425.518887758255
• CID: 1061351
• Update Time: 2025-11-06

(2E)-2-4-Oxo-1-trityl-3-piperidinylideneacetic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• (2E)-2-[4-Oxo-1-trityl-3-piperidinylidene]acetic Acid Ethyl Ester
• (2E)-2-[4-OXO-1-TRITYL-3-PIPERIDINYLIDENE]ACETIC ACID ETHYL ESTER,LIGHT YELLOW SOLID
• ethyl (2E)-2-(4-oxo-1-tritylpiperidin-3-ylidene)acetate
• ACE057
• (2E)-2-4-Oxo-1-trityl-3-piperidinylideneacetic Acid Ethyl Ester

• Inchi： 1S/C28H27NO3/c1-2-32-27(31)20-22-21-29(19-18-26(22)30)28(23-12-6-3-7-13-23,24-14-8-4-9-15-24)25-16-10-5-11-17-25/h3-17,20H,2,18-19,21H2,1H3/b22-20+
• InChI Key： RAOJUCCEQKKMBR-LSDHQDQOSA-N
• SMILES： O=C1/C(=C/C(=O)OCC)/CN(CC1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 425.19900

Experimental Properties

• PSA: 46.61000
• LogP: 4.68070

Additional information on (2E)-2-4-Oxo-1-trityl-3-piperidinylideneacetic Acid Ethyl Ester

(2E)-2-4-Oxo-1-Trityl-3-Piperidinylideneacetic Acid Ethyl Ester: A Comprehensive Overview

(2E)-2-4-Oxo-1-Trityl-3-Piperidinylideneacetic Acid Ethyl Ester, with the CAS number 239466-39-8, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and development. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The molecular structure of (2E)-2-4-Oxo-1-Trityl-3-Piperidinylideneacetic Acid Ethyl Ester is notable for its trityl group, which contributes to its stability and reactivity. The piperidinylidene moiety adds complexity to the molecule, potentially influencing its pharmacokinetic properties. The ethyl ester group further enhances its solubility and bioavailability, making it a promising candidate for therapeutic interventions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed novel catalytic methods to optimize the reaction conditions, ensuring high yields and purity. These methods not only enhance the scalability of production but also align with green chemistry principles, reducing environmental impact.

In terms of pharmacological activity, (2E)-2-4-Oxo-1-Trityl-3-Piperidinylideneacetic Acid Ethyl Ester has demonstrated potential as a modulator of key cellular pathways. Studies have shown that it exhibits selective inhibition of certain enzymes, suggesting its role in treating conditions associated with enzyme dysregulation. Preclinical trials have further validated its efficacy, paving the way for future clinical studies.

The application of this compound extends beyond pharmacology into materials science and biotechnology. Its structural versatility allows for integration into diverse chemical frameworks, enhancing the development of advanced materials and bioactive agents. Researchers are actively exploring its use in drug delivery systems, where its unique properties could improve therapeutic outcomes.

In conclusion, (2E)-2-4-Oxo-1-Trityl-3-Piperidinylideneacetic Acid Ethyl Ester stands as a testament to the progress in chemical innovation. With ongoing research uncovering new dimensions of its utility, this compound continues to be a focal point in scientific exploration.